1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone

• IUPAC Name: 2-pyrrol-1-yl-1-[4-(triazol-1-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C13H17N5O/c19-13(11-16-6-1-2-7-16)17-8-3-12(4-9-17)18-10-5-14-15-18/h1-2,5-7,10,12H,3-4,8-9,11H2
• InChI Key: BAMGXRHMJOUBFX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C=CN=N2)C(=O)CN3C=CC=C3
• Molecular Formula: C13H17N5O
• Molecular Weight: 259.31 g/mol

Description

1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-2-(1H-pyrrol-1-yl)ethanone is a chemical compound that has been used in scientific research for various purposes. This compound is also known as TAK-659 and has been the subject of several studies due to its potential as a therapeutic agent.

Scientific Research Applications

Metabolism and Pharmacokinetics

Metabolism and Disposition of BMS-690514 : BMS-690514, a compound with structural similarities, was well absorbed and extensively metabolized via multiple pathways in humans, with excretion in both bile and urine. It underwent multiple oxidation reactions and direct glucuronidation, indicating a high degree of metabolic transformation similar to what might be expected from the compound of interest (L. Christopher et al., 2010).

Pharmacological Evaluation

Anxiolytic-like Effects of LQFM032 : A study on LQFM032, a structurally related compound, showed anxiolytic-like activity mediated through benzodiazepine and nicotinic pathways without altering mnemonic activity. This suggests that compounds with similar structures could have potential applications in the treatment of anxiety disorders (A. F. Brito et al., 2017).

Mechanism of Action

Preclinical Pharmacology of CERC‐301 : CERC‐301, a GluN2B-selective N‐methyl‐D‐aspartate receptor antagonist with related pharmacological properties, demonstrated the importance of receptor occupancy in guiding dose selection for clinical trials. This highlights the relevance of understanding the mechanism of action and receptor interactions of novel compounds for therapeutic applications (R. Garner et al., 2015).

Potential Applications in Mental Health

Transfer of DDT to Infants via Breast Milk : Although not directly related to the compound of interest, this study on the transfer of DDT and its metabolites to infants via breast milk in a malaria control area illustrates the importance of understanding the environmental and health implications of chemical exposure. It emphasizes the need for research into the safe use of chemicals and their potential impact on human health (H. Bouwman et al., 1992).